(5E)-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-methyl-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H21NO4S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: (5E)-5-[[3-ethoxy-4-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H21NO4S/c1-4-25-18-11-15(12-19-20(23)22(3)21(24)27-19)8-9-17(18)26-13-16-7-5-6-14(2)10-16/h5-12H,4,13H2,1-3H3/b19-12+
• InChI Key: OZLPVXNJSKVHOJ-XDHOZWIPSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)C)OCC3=CC=CC(=C3)C
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C)OCC3=CC=CC(=C3)C

Description

5-((E)-1-{3-ETHOXY-4-[(3-METHYLBENZYL)OXY]PHENYL}METHYLIDENE)-3-METHYL-1,3-THIAZOLANE-2,4-DIONE is a complex organic compound with a unique structure that includes a thiazolane ring, an ethoxy group, and a methylbenzyl group

Preparation Methods

The synthesis of 5-((E)-1-{3-ETHOXY-4-[(3-METHYLBENZYL)OXY]PHENYL}METHYLIDENE)-3-METHYL-1,3-THIAZOLANE-2,4-DIONE typically involves multiple steps. The synthetic route often starts with the preparation of the thiazolane ring, followed by the introduction of the ethoxy and methylbenzyl groups. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The ethoxy and methylbenzyl groups can be substituted with other functional groups using appropriate reagents and conditions.

Condensation: The compound can participate in condensation reactions to form larger molecules.

Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-((E)-1-{3-ETHOXY-4-[(3-METHYLBENZYL)OXY]PHENYL}METHYLIDENE)-3-METHYL-1,3-THIAZOLANE-2,4-DIONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 5-((E)-1-{3-ETHOXY-4-[(3-METHYLBENZYL)OXY]PHENYL}METHYLIDENE)-3-METHYL-1,3-THIAZOLANE-2,4-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 5-((E)-1-{3-ETHOXY-4-[(3-METHYLBENZYL)OXY]PHENYL}METHYLIDENE)-3-METHYL-1,3-THIAZOLANE-2,4-DIONE include other thiazolane derivatives with different substituents These compounds may have similar structures but differ in their chemical and biological properties